Cas no 59080-34-1 (PBB 18)

• Product Name: PBB 18
• CAS No: 59080-34-1
• MF: C₁₂H₇Br₃
• MW: 390.89598107338
• CID: 377330
• PubChem ID: 554868
• Update Time: 2025-04-19

PBB 18 Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',5-tribromo-
• 1,4-dibromo-2-(2-bromophenyl)benzene
• 2,2',5,5'-TETRABROMOBIPHENYL
• 2,2',5-Tribromobiphenyl
• 2,2,5-Tribromobiphenyl50µg
• UNII-4X971169NL
• PBB No. 18
• PBB 018
• IYDNWMCMGNRWET-UHFFFAOYSA-N
• InChI=1/C12H7Br3/c13-8-5-6-12(15)10(7-8)9-3-1-2-4-11(9)14/h1-7
• 1,1'-Biphenyl, 2,2',5-tribromo-
• 2,2,5-TRIBROMOBIPHENYL
• 59080-34-1
• 4X971169NL
• DTXSID5074765
• Q27260634
• PBB-No. 18 10 microg/mL in Isooctane
• NS00114375
• PBB 18
• 2,2',5-Tribromo-1,1'-biphenyl #

• Inchi： 1S/C12H7Br3/c13-8-5-6-12(15)10(7-8)9-3-1-2-4-11(9)14/h1-7H
• InChI Key： IYDNWMCMGNRWET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1C=CC=CC=1Br)Br

Computed Properties

• Exact Mass: 387.81000
• Monoisotopic Mass: 387.809788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.923 g/c3
• Boiling Point: 365.8 °C at 760 mmHg
• Flash Point: 170.3 °C
• Refractive Index: 1.647
• PSA: 0.00000
• LogP: 5.64110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls